Cas no 94105-19-8 ((5,6-dihydro-1,4-dioxin-2-yl)methanol)

• Product Name: (5,6-dihydro-1,4-dioxin-2-yl)methanol
• CAS No: 94105-19-8
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 4342979
• PubChem ID: 50990670
• Update Time: 2025-05-26

(5,6-dihydro-1,4-dioxin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxin-2-methanol, 5,6-dihydro-
• (5,6-dihydro-1,4-dioxin-2-yl)methanol
• 2,3-dihydro-1,4-dioxin-5-ylmethanol
• EN300-69294
• 94105-19-8
• Z1101443027
• AKOS026730076
• 5,6-dihydro-1,4-dioxin-2-ylmethanol
• CS-0355043

• Inchi： 1S/C5H8O3/c6-3-5-4-7-1-2-8-5/h4,6H,1-3H2
• InChI Key： LYCWDISLPDYFPO-UHFFFAOYSA-N
• SMILES： O1CCOC=C1CO

Computed Properties

• Exact Mass: 116.047344113Da
• Monoisotopic Mass: 116.047344113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 220.4±29.0 °C at 760 mmHg
• Flash Point: 87.1±24.3 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(5,6-dihydro-1,4-dioxin-2-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxins Para dioxins

Additional information on (5,6-dihydro-1,4-dioxin-2-yl)methanol

Introduction to (5,6-dihydro-1,4-dioxin-2-yl)methanol (CAS No. 94105-19-8)

(5,6-dihydro-1,4-dioxin-2-yl)methanol, identified by its CAS number 94105-19-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, belonging to the dioxin family, has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound's structure consists of a dioxin ring system modified with a hydroxymethyl group, making it a versatile intermediate for various chemical transformations.

The< strong>dioxin ring system in (5,6-dihydro-1,4-dioxin-2-yl)methanol is known for its stability and reactivity, which makes it a valuable scaffold for designing new molecules. Recent studies have highlighted the compound's role in developing novel pharmacophores that can interact with biological targets in unique ways. This has opened up possibilities for its use in creating innovative therapeutic agents.

In the realm of pharmaceutical research, (5,6-dihydro-1,4-dioxin-2-yl)methanol has been explored for its potential in modulating various biological pathways. The< strong>hydroxymethyl group attached to the dioxin ring introduces a site for functionalization, allowing chemists to tailor the molecule's properties for specific applications. Researchers have been particularly interested in its ability to serve as a precursor for more complex molecules that exhibit desirable pharmacological effects.

One of the most exciting areas of research involving (5,6-dihydro-1,4-dioxin-2-yl)methanol is its application in the synthesis of bioactive compounds. The dioxin core is known to be present in several naturally occurring and synthetic compounds that have shown promise in preclinical studies. By leveraging the structural features of this compound, scientists are able to design molecules that can interact with enzymes and receptors in a targeted manner.

The< strong>stereochemistry of (5,6-dihydro-1,4-dioxin-2-yl)methanol is another aspect that has attracted considerable attention. The presence of a chiral center in the molecule allows for the synthesis of enantiomerically pure forms, which are often essential for achieving optimal biological activity. Studies have demonstrated that controlling the stereochemistry can significantly influence the pharmacokinetic and pharmacodynamic properties of derived compounds.

Recent advancements in computational chemistry have also contributed to a deeper understanding of (5,6-dihydro-1,4-dioxin-2-yl)methanol's behavior. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These insights are crucial for guiding experimental design and optimizing synthetic routes.

In addition to its pharmaceutical applications, (5,6-dihydro-1,4-dioxin-2-yl)methanol has shown potential in materials science. The unique electronic properties of the dioxin ring make it an interesting candidate for developing new materials with specialized functions. Researchers are exploring its use in creating organic semiconductors and other advanced materials that could revolutionize various industries.

The< strong>synthetic pathways for preparing (5,6-dihydro-1,4-dioxin-2-yl)methanol have been refined over time, leading to more efficient and scalable methods. These advancements have made it easier for researchers to access this compound for their studies. The development of green chemistry principles has also influenced the synthesis process, ensuring that production methods are environmentally sustainable.

Future research directions for (5,6-dihydro-1,4-dioxin-2-yl)methanol include exploring its role in drug discovery and developing new derivatives with enhanced therapeutic properties. The combination of computational modeling and experimental chemistry will likely lead to breakthroughs that could benefit patients worldwide. As our understanding of this compound grows, so does its potential to contribute to medical advancements.

The< strong>interdisciplinary nature of research involving (5,6-dihydro-1,4-dioxin-2-yl)methanol underscores its importance in modern science. By bridging organic chemistry with pharmacology and materials science, this compound exemplifies how cross-disciplinary approaches can lead to innovative solutions. Continued investigation into its properties and applications will undoubtedly yield further insights that could reshape various scientific fields.